N'-[3-(2-biphenylyloxy)propyl]-N,N-dimethyl-1,2-ethanediamine oxalate

• IUPAC Name: N',N'-dimethyl-N-[3-(2-phenylphenoxy)propyl]ethane-1,2-diamine;oxalic acid
• InChI: InChI=1S/C19H26N2O.C2H2O4/c1-21(2)15-14-20-13-8-16-22-19-12-7-6-11-18(19)17-9-4-3-5-10-17;3-1(4)2(5)6/h3-7,9-12,20H,8,13-16H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key: DWYYTQVKHJVDEB-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCNCCCOC1=CC=CC=C1C2=CC=CC=C2.C(=O)(C(=O)O)O
• Molecular Formula: C21H28N2O5
• Molecular Weight: 388.5 g/mol

Description

N'-[3-(2-biphenylyloxy)propyl]-N,N-dimethyl-1,2-ethanediamine oxalate, also known as BPP-3, is a chemical compound that has been studied extensively for its potential use in scientific research. BPP-3 is a small molecule that can be synthesized using a variety of methods, and it has been shown to have a number of interesting properties that make it useful for a variety of applications. In We will also discuss future directions for research on BPP-3.

Mechanism of Action

The mechanism of action of N'-[3-(2-biphenylyloxy)propyl]-N,N-dimethyl-1,2-ethanediamine oxalate is complex and not fully understood. However, it is known that N'-[3-(2-biphenylyloxy)propyl]-N,N-dimethyl-1,2-ethanediamine oxalate binds to the dopamine transporter with high affinity, which prevents dopamine from being taken up by the transporter. This leads to an increase in the levels of dopamine in the brain, which can have a variety of interesting effects.
Biochemical and Physiological Effects:
N'-[3-(2-biphenylyloxy)propyl]-N,N-dimethyl-1,2-ethanediamine oxalate has been shown to have a number of interesting biochemical and physiological effects. For example, N'-[3-(2-biphenylyloxy)propyl]-N,N-dimethyl-1,2-ethanediamine oxalate has been shown to increase the levels of dopamine in the brain, which can lead to increased motivation, improved mood, and decreased anxiety. N'-[3-(2-biphenylyloxy)propyl]-N,N-dimethyl-1,2-ethanediamine oxalate has also been shown to have anxiolytic effects, which means that it can reduce anxiety in animals.

Advantages and Limitations for Lab Experiments

N'-[3-(2-biphenylyloxy)propyl]-N,N-dimethyl-1,2-ethanediamine oxalate has a number of advantages and limitations for lab experiments. One of the main advantages of N'-[3-(2-biphenylyloxy)propyl]-N,N-dimethyl-1,2-ethanediamine oxalate is that it is a small molecule that can be easily synthesized using a variety of methods. This makes it easy to study in the lab. However, one of the limitations of N'-[3-(2-biphenylyloxy)propyl]-N,N-dimethyl-1,2-ethanediamine oxalate is that it is not very selective for the dopamine transporter, which means that it can bind to other proteins in the brain as well. This can make it difficult to study the specific effects of N'-[3-(2-biphenylyloxy)propyl]-N,N-dimethyl-1,2-ethanediamine oxalate on the dopamine transporter.

Future Directions

There are a number of interesting future directions for research on N'-[3-(2-biphenylyloxy)propyl]-N,N-dimethyl-1,2-ethanediamine oxalate. One of the most interesting areas of research is in the field of drug addiction. N'-[3-(2-biphenylyloxy)propyl]-N,N-dimethyl-1,2-ethanediamine oxalate has been shown to be effective in reducing drug-seeking behavior in animals, which suggests that it may have potential as a treatment for drug addiction in humans. Another interesting area of research is in the field of depression. N'-[3-(2-biphenylyloxy)propyl]-N,N-dimethyl-1,2-ethanediamine oxalate has been shown to have antidepressant effects in animals, which suggests that it may have potential as a treatment for depression in humans. Finally, N'-[3-(2-biphenylyloxy)propyl]-N,N-dimethyl-1,2-ethanediamine oxalate has been shown to have anxiolytic effects, which means that it may have potential as a treatment for anxiety disorders in humans.

Scientific Research Applications

N'-[3-(2-biphenylyloxy)propyl]-N,N-dimethyl-1,2-ethanediamine oxalate has been studied extensively for its potential use in scientific research. One of the most interesting applications of N'-[3-(2-biphenylyloxy)propyl]-N,N-dimethyl-1,2-ethanediamine oxalate is in the field of neuroscience. N'-[3-(2-biphenylyloxy)propyl]-N,N-dimethyl-1,2-ethanediamine oxalate has been shown to be a potent inhibitor of the dopamine transporter, which is a protein that is involved in the uptake of dopamine in the brain. By inhibiting the dopamine transporter, N'-[3-(2-biphenylyloxy)propyl]-N,N-dimethyl-1,2-ethanediamine oxalate can increase the levels of dopamine in the brain, which can lead to a variety of interesting effects.